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Compound of Interest

Compound Name: AM-211 sodium

CAS No.: 1263077-74-2

Cat. No.: B605371 Get Quote

Subject: Prevention of AM-211 (DP2 Antagonist) Precipitation in Cell Culture Media Document

ID: TS-AM211-SOL-01 Audience: Assay Development Scientists, Pharmacologists[1][2]

Executive Summary
AM-211 Sodium is the salt form of a lipophilic phenylacetic acid derivative (DP2/CRTH2

antagonist).[1][2] While the sodium salt modification improves initial solubility, the compound is

prone to "crashing out" (precipitation) when introduced to physiological buffers. This occurs

primarily due to pH shock converting the salt to its insoluble free acid form, and the common-

ion effect driven by high sodium concentrations in standard media (DMEM/RPMI).[1]

This guide provides a validated protocol to maintain AM-211 bioavailability in assay conditions.

Part 1: The Chemistry of the "Crash" (Root Cause
Analysis)
To prevent precipitation, you must understand the mechanism driving it. AM-211 behaves

according to the solubility equilibrium of lipophilic weak acids.[1][2]

The pH Cliff: AM-211 Sodium is stable in high pH environments.[1][2] When a concentrated

stock (often in DMSO) is added to media (pH 7.2–7.4), the local pH at the injection site can

drop transiently or interact with the buffer capacity.[1][2] If the pH drops below the
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compound's pKa (approx.[1][2] 4.0–5.0 for the carboxylic acid), the equilibrium shifts toward

the protonated free acid, which is hydrophobic and insoluble.

The Common-Ion Effect: Cell culture media contains high concentrations of Sodium Chloride

(~140-150 mM).[1][2] The presence of excess

ions suppresses the dissociation of AM-211 Sodium, reducing its effective solubility product
(

) and forcing the salt out of solution.[1]

Part 2: Validated Solubilization Protocol
Objective: Prepare a stable 10 µM working solution in media from a 10 mM stock.

Materials Required
Compound: AM-211 Sodium Salt (Store at -20°C, desiccated).

Primary Solvent: Sterile DMSO (anhydrous).[1][2]

Intermediate Buffer: PBS (pH 7.4) or Media with serum (BSA/FBS).[1][2]

Equipment: Vortex mixer, Sonicator (water bath).

Step-by-Step Workflow
1. Master Stock Preparation (10 mM)[1][2]

Dissolve AM-211 Sodium powder in 100% DMSO.

Critical: Do not use water or saline for the master stock.[1][2] The high concentration will

likely precipitate immediately due to the common ion effect if saline is used.[2]

Validation: Solution must be crystal clear. If cloudy, sonicate at 37°C for 5 minutes.

2. The "Step-Down" Dilution (The Anti-Crash Method)[1][2]

Never add 10 mM stock directly to a large volume of cold media.[1][2] The concentration

gradient causes immediate nucleation (precipitation).[1][2]
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Create a 100x Intermediate: Dilute the 10 mM stock 1:100 into pure DMSO or 50%

DMSO/PBS to create a 100 µM intermediate.

Why? This reduces the kinetic shock when entering the aqueous phase.[2]

3. Final Dosing into Media

Pre-warm your culture media to 37°C. Cold media accelerates precipitation.[1][2]

Vortex the media gently while adding the intermediate solution.

Serum Factor: Ensure your media contains at least 0.1% BSA or 1-10% FBS before adding

the drug.[1][2] Albumin acts as a "molecular chaperone," binding the lipophilic AM-211 and

keeping it in solution.[1]

Part 3: Visualization of Stability Pathways
The following diagram illustrates the kinetic pathways. The "Red Path" represents the common

error leading to precipitation.[2] The "Green Path" is the validated protocol.[2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/49868644
https://www.medkoo.com/products/34561
https://pubchem.ncbi.nlm.nih.gov/compound/49868644
https://www.medkoo.com/products/34561
https://pubchem.ncbi.nlm.nih.gov/compound/49868644
https://www.medkoo.com/products/34561
https://pubchem.ncbi.nlm.nih.gov/compound/49868644
https://pubchem.ncbi.nlm.nih.gov/compound/49868644
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism Key

AM-211 Sodium
(10 mM in DMSO)

Direct Addition to
Cold Media (High Na+)

 High Shock

Intermediate Dilution
(100 µM in DMSO)

 Step-down

PRECIPITATION
(Free Acid Nucleation)

Dropwise Addition
with Vortexing

Warm Media (37°C)
+ Serum/BSA (Carrier)

Stable Assay Solution
(Bioavailable)

 Equilibrium

Avoid: Local pH drop < pKa Required: Albumin binding

Click to download full resolution via product page

Figure 1: Kinetic pathway comparison for AM-211 solubilization. The green pathway utilizes

intermediate dilution and protein carriers to prevent nucleation.

Part 4: Troubleshooting & FAQs
Q1: My media turned slightly cloudy immediately after adding AM-211. Can I filter it?

Answer:NO. If you filter cloudy media (0.22 µm), you will remove the drug.[1][2] The

cloudiness indicates the drug has precipitated into micro-crystals.[2]
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Fix: You must restart. This time, ensure the media is warm (37°C) and contains serum/BSA.

[1][2] If using serum-free media, you must use a carrier like

-cyclodextrin (HP-

-CD) at 0.1% to solubilize the hydrophobic core.[1][2]

Q2: Can I use water to make the master stock instead of DMSO?

Answer: It is risky.[1][2] While AM-211 is a sodium salt, its high lipophilicity means the

"common ion effect" from any residual salts can cause instability at high concentrations (e.g.,

>1 mM).[1][2] DMSO is the standard for master stocks because it prevents protonation and

aggregation.[2]

Q3: I am running a "Serum-Free" assay. How do I keep AM-211 soluble?

Answer: This is the most challenging condition. Without albumin (BSA/FBS) to sequester the

lipophilic tail of AM-211, the free drug concentration hits its solubility limit rapidly.[1][2]

Protocol Modification:

Use Type-2 fatty acid-free BSA (0.1%) if protein is allowed.[1][2]

If strictly protein-free, pre-complex AM-211 with 2-hydroxypropyl-

-cyclodextrin.[1][2] Mix the drug with cyclodextrin in water before adding to the high-salt
media.

Q4: Does the order of mixing matter?

Answer: Yes. Always add the concentrated drug to the large volume of media, not the other

way around. Adding media to the drug stock creates a transient condition of "high drug/low

solvent," forcing precipitation.

Part 5: Data Summary & Specifications
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Parameter Specification Notes

Compound Name AM-211 Sodium DP2 (CRTH2) Antagonist

MW 522.49 g/mol

Master Stock Solvent 100% DMSO Store at -20°C or -80°C

Max Aqueous Solubility < 10 µM (PBS, no serum) Highly dependent on pH

pKa (Acid) ~4.5 (Estimated) Precipitates below pH 6.0

Critical Additive BSA or FBS
Essential for concentrations

>100 nM
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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